(3-methoxy-1-methyl-1H-pyrazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-methoxy-1-methyl-1H-pyrazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone: is a complex organic compound that has garnered attention in scientific research due to its unique structure and potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a pyrazole ring, a methoxy group, and a spirocyclic structure, making it a subject of interest for synthetic chemists and researchers.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-methoxy-1-methyl-1H-pyrazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone typically involves multiple steps, starting with the preparation of the pyrazole core. One common approach is the reaction of hydrazine with a suitable β-diketone to form the pyrazole ring, followed by methylation to introduce the methyl group. The spirocyclic structure can be constructed through a cyclization reaction involving a diol and a suitable linker.
Industrial Production Methods
In an industrial setting, the synthesis of this compound would likely involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms may be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
This compound can undergo various chemical reactions, including:
Oxidation: : The methoxy group can be oxidized to a hydroxyl group under certain conditions.
Reduction: : The pyrazole ring can be reduced to form a pyrazoline derivative.
Substitution: : The compound can participate in nucleophilic substitution reactions, where the methoxy or methyl groups can be replaced by other functional groups.
Common Reagents and Conditions
Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) can be used.
Substitution: : Nucleophiles like ammonia (NH₃) or amines can be used for substitution reactions.
Major Products Formed
Oxidation: : Formation of hydroxylated derivatives.
Reduction: : Formation of pyrazoline derivatives.
Substitution: : Formation of various substituted pyrazoles and spirocyclic compounds.
Scientific Research Applications
This compound has potential applications in several scientific fields:
Chemistry: : It can be used as a building block for the synthesis of more complex molecules.
Biology: : It may serve as a ligand for biological receptors or as a probe in biochemical studies.
Medicine: : Its derivatives could be explored for pharmaceutical applications, such as antiviral or anticancer agents.
Industry: : It could be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.
Mechanism of Action
The mechanism by which **(3-methoxy-1-methyl-1H-pyrazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl
Biological Activity
The compound (3-methoxy-1-methyl-1H-pyrazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is a novel chemical entity that has garnered attention due to its potential biological activities. This article delves into the synthesis, characterization, and biological implications of this compound, supported by diverse research findings.
The molecular formula of the compound is C19H28N4O5, with a molecular weight of 392.4 g/mol. The structure consists of a pyrazole moiety linked to a spirocyclic system, which is known to enhance biological activity through unique interactions with biological targets.
Property | Value |
---|---|
Molecular Formula | C19H28N4O5 |
Molecular Weight | 392.4 g/mol |
CAS Number | 1226435-09-1 |
Synthesis
The synthesis of this compound typically involves the coupling of a pyrazole derivative with a spirocyclic carbonyl component. For instance, one method involves using microwave irradiation to facilitate the reaction between methyl 2-(4-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)phenyl)acetate and 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in the presence of palladium catalysts .
Anticancer Potential
Research indicates that pyrazole derivatives possess significant anticancer properties. A related study highlighted that compounds featuring the pyrazole scaffold are being explored as AMPK inhibitors, which are crucial in cancer metabolism regulation . The synthesis of derivatives from this scaffold has shown promising results in inhibiting cell growth in various cancer cell lines.
Anti-inflammatory Effects
Another area of interest is the anti-inflammatory activity of pyrazole derivatives. A study on related compounds demonstrated that certain aminomethyl derivatives exhibited higher anti-inflammatory activity than standard drugs like diclofenac sodium, suggesting that modifications on the pyrazole ring can enhance therapeutic efficacy .
The mechanism by which this compound exerts its effects may involve modulation of specific receptor pathways. For instance, compounds with similar structures have been shown to act as inverse agonists at serotonin receptors (specifically 5-HT2A), which are implicated in platelet aggregation and thrombosis . This suggests potential applications in cardiovascular therapies.
Case Studies
Case Study 1: AMPK Inhibition
In a study focusing on AMPK inhibitors derived from pyrazole compounds, the synthesized derivatives were tested for their ability to inhibit cancer cell proliferation. Results indicated that certain modifications significantly enhanced their inhibitory potency against AMPK pathways involved in cancer metabolism.
Case Study 2: Anti-inflammatory Activity
In another investigation, a series of novel synthesized pyrazole compounds were evaluated for their anti-inflammatory effects using heat-induced protein denaturation techniques. The most active derivatives showed IC50 values comparable to established anti-inflammatory agents, indicating their potential for therapeutic use in inflammatory diseases .
Properties
IUPAC Name |
1,5-dioxa-9-azaspiro[5.5]undecan-9-yl-(3-methoxy-1-methylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O4/c1-16-10-11(12(15-16)19-2)13(18)17-6-4-14(5-7-17)20-8-3-9-21-14/h10H,3-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXDCDRZLRCLZRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N2CCC3(CC2)OCCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.